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Abstract

Fluchloralin (N-(2-chloroethyl)-2,6-dinitro-N-propyl-4-(trifluoromethyl)aniline) is a dinitroaniline
herbicide with the CAS number 33245-39-5.[1] Introduced in the 1970s, it has been utilized for
the pre-emergence control of annual grasses and broad-leaved weeds in various agricultural
settings.[1][2] This technical guide provides an in-depth overview of Fluchloralin, including its
chemical and physical properties, mechanism of action, metabolic pathways, and toxicological
profile. Detailed experimental protocols for key analytical and toxicological assays are
presented, and critical pathways and workflows are visualized through diagrams to facilitate a
comprehensive understanding for research and development professionals.

Chemical and Physical Properties

Fluchloralin is an orange-yellow crystalline solid.[1][3] Its chemical structure and key
physicochemical properties are summarized in the tables below.
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Identifier Value
N-(2-chloroethyl)-2,6-dinitro-N-propyl-4-

IUPAC Name ( Y propy
(trifluoromethyl)aniline[1][4]

CAS Number 33245-39-5[1]

Molecular Formula

C12H13CIF3N304[1][4]

Molecular Weight 355.70 g/mol [1][4]
CCCN(CCCI)C1=C(C=C(C=C1--INVALID-LINK-
SMILES
-[O-]DC(F)(F)F)--INVALID-LINK--[O-][1]
InChl Key MNFMIVVPXOGUMX-UHFFFAOYSA-N[1]

Physicochemical Property Value

Melting Point 42-43 °C[3]

Boiling Point 392.3 £ 42.0 °C (Predicted)[3]
Solubility in Water 0.9 mg/L[1]

Vapor Pressure 4.0 mPa[1]

Appearance

Yellow crystalline solid[1]

Synthesis

Fluchloralin is synthesized through the reaction of 2,6-dinitro-4-trifluoromethylbenzene with N-
chloroethylpropylamine.[4][5] A more detailed synthesis involves the nitration of 4-
trifluoromethylaniline to produce 4-trifluoromethyl-2,6-dinitroaniline, which is then condensed
with 2-chloroethylpropylamine.[6]

Mechanism of Action

Fluchloralin is a selective, systemic herbicide that is applied to the soil before the emergence
of weeds.[7][8] Its primary mode of action is the inhibition of microtubule formation.[1][7][9] By
binding to tubulin, the protein subunit of microtubules, Fluchloralin disrupts the assembly of
the mitotic spindle, a structure essential for chromosome segregation during cell division
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(mitosis).[5][7][9] This interference with microtubule polymerization leads to the arrest of cell
division, primarily during metaphase, and ultimately inhibits the growth of roots and shoots in
susceptible plants.[1][7]

Cellular Processes
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Figure 1: Mechanism of action of Fluchloralin.

Metabolic Pathways

Fluchloralin undergoes extensive metabolism in both mammals and plants. In rat liver
microsomes, the primary metabolic routes include N-dealkylation, aliphatic hydroxylation,
reduction of a nitro group, and cyclization.[4] This can lead to the formation of a benzimidazole
metabolite.[4] In soybeans, Fluchloralin is metabolized into numerous nonpolar and polar
metabolites.[4] The degradation of Fluchloralin in soil is faster under anaerobic conditions and
can be enhanced by the presence of organic matter.[10] Major degradation products in soil
include partially dealkylated and reduced forms of Fluchloralin.[10]
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Figure 2: Generalized metabolic pathways of Fluchloralin.

Toxicological Profile

The toxicological effects of Fluchloralin have been investigated in various models. The acute
oral LD50 in rats is 1550 mg/kg, and the dermal LD50 is 10000 mg/kg.[1]

Toxicity Endpoint Value Species
Acute Oral LD50 1550 mg/kg Rat[1]
Acute Dermal LD50 10000 mg/kg Rat[1]
24-hour LC50 0.027 mg/L Fish[1]

Genotoxicity: Fluchloralin has demonstrated genotoxic effects in vitro. It induces chromosomal
aberrations in cultured human lymphocytes in a dose-dependent manner.[11] Studies on
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mammalian cells have shown that Fluchloralin can cause chromosomal damage and sister
chromatid exchange.[12]

Cytotoxicity and Apoptosis: Exposure to Fluchloralin has been shown to reduce cell viability
and inhibit DNA synthesis in mammalian cells.[12] Evidence from agarose gel electrophoresis
and cytochemical staining indicates that Fluchloralin can induce apoptosis, or programmed
cell death.[12]

Developmental Toxicity: In zebrafish embryos, Fluchloralin exposure leads to developmental
toxicity, including morphological changes, decreased survival rate, and organ dysfunction in the
heart, liver, and pancreas.[4][13] It also inhibits neurogenesis and promotes apoptosis in the
developing brain.[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b166165?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166165?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

